Cas no 1956306-77-6 (1-(2-Chloro-3-fluorophenyl)ethanamine hydrochloride)

• Product Name: 1-(2-Chloro-3-fluorophenyl)ethanamine hydrochloride
• CAS No: 1956306-77-6
• MF: C₈H₁₀Cl₂FN
• MW: 210.076103687286
• MDL: MFCD27923727
• CID: 3041277
• PubChem ID: 72710350
• Update Time: 2025-08-05

1-(2-Chloro-3-fluorophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-3-fluorophenyl)ethanamine hydrochloride
• (R)-1-(2-Chloro-3-fluorophenyl)ethanamine hydrochloride
• AK145740
• 1-(2-chloro-3-fluorophenyl)ethanamine;hydrochloride
• 1-(2-Chloro-3-fluorophenyl)ethan-1-amine hydrochloride
• 1956306-77-6
• SB79066
• AS-68668
• 1-(2-Chloro-3-fluorophenyl)ethanaminehydrochloride
• SB78763
• CS-0196938
• A1-59380
• MFCD27923727
• Y11261
• AKOS022178686
• 1-(2-CHLORO-3-FLUOROPHENYL)ETHAN-1-AMINE HCL

• MDL： MFCD27923727
• Inchi： 1S/C8H9ClFN.ClH/c1-5(11)6-3-2-4-7(10)8(6)9;/h2-5H,11H2,1H3;1H
• InChI Key： MBVZLDVQKRAIRO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C)N)F.Cl

Computed Properties

• Exact Mass: 209.0174329g/mol
• Monoisotopic Mass: 209.0174329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

1-(2-Chloro-3-fluorophenyl)ethanamine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-Chloro-3-fluorophenyl)ethanamine hydrochloride

1-(2-Chloro-3-fluorophenyl)ethanamine Hydrochloride: A Comprehensive Overview

1-(2-Chloro-3-fluorophenyl)ethanamine hydrochloride is a compound with the CAS number 1956306-77-6, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of ethanamine, where the amine group is attached to a chloro-fluorophenyl ring, making it a valuable molecule for various research and industrial purposes.

The chemical structure of 1-(2-Chloro-3-fluorophenyl)ethanamine hydrochloride consists of a benzene ring substituted with chlorine and fluorine atoms at the 2nd and 3rd positions, respectively. The ethanamine group (-CH₂NH₂) is attached to the benzene ring at the 1st position, forming a secondary amine. The hydrochloride salt indicates that the compound exists in its protonated form, which is commonly used in pharmaceutical applications due to its enhanced solubility and stability.

Recent studies have highlighted the potential of 1-(2-Chloro-3-fluorophenyl)ethanamine hydrochloride as a precursor for synthesizing bioactive molecules. Its structure allows for easy modification at the amine group, enabling researchers to explore its role in drug design, particularly in the development of antidepressants, neuroprotective agents, and anti-inflammatory drugs. The presence of halogens (chlorine and fluorine) on the aromatic ring enhances its electronic properties, making it an ideal candidate for various chemical reactions such as nucleophilic substitutions and cross-coupling reactions.

In terms of synthesis, 1-(2-Chloro-3-fluorophenyl)ethanamine hydrochloride can be prepared through several methods, including Friedel-Crafts alkylation, Ullmann coupling, or Buchwald-Hartwig amination. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale production. The choice of synthesis method depends on the availability of starting materials and the desired stereochemistry of the final product.

The physical properties of this compound include a melting point of approximately 200°C and a solubility of about 5 g/100 mL in water at room temperature. Its stability under various conditions has been extensively studied, with results indicating that it remains stable under normal storage conditions but may degrade under strong acidic or basic environments.

One of the most promising applications of 1-(2-Chloro-3-fluorophenyl)ethanamine hydrochloride is in the field of drug delivery systems. Researchers have explored its use as a carrier molecule for delivering therapeutic agents across biological membranes due to its ability to form stable complexes with other molecules. This property has led to its investigation as a potential vector for gene therapy and targeted drug delivery.

Moreover, recent advancements in computational chemistry have enabled scientists to model the interactions of 1-(2-Chloro-3-fluorophenyl)ethanamine hydrochloride with various biological targets at an atomic level. These studies have provided insights into its binding affinity with receptors and enzymes, paving the way for its use in designing more effective drugs with fewer side effects.

In conclusion, 1-(2-Chloro-3-fluorophenyl)ethanamine hydrochloride is a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique chemical structure, coupled with advancements in synthesis and characterization techniques, continues to make it an invaluable tool for scientists working in diverse fields such as pharmacology, materials science, and biotechnology.